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Compound of Interest

Compound Name: Decanenitrile

Cat. No.: B1670064

For Researchers, Scientists, and Drug Development Professionals

Decanenitrile (C10H19N), also known as caprinitrile or 1-cyanononane, is a versatile aliphatic
nitrile with a range of applications in organic synthesis and as a precursor in the manufacturing
of pharmaceuticals and agrochemicals.[1] A thorough understanding of its physical properties is
paramount for its effective use in research and development, particularly in process design,
safety assessments, and quality control. This guide provides a comprehensive overview of the
key physical characteristics of decanenitrile, supported by detailed experimental
methodologies and structured data presentation.

Core Physical Properties

The physical state of decanenitrile under standard conditions is a colorless to pale yellow
liquid.[2] Its characteristic mild odor is also a notable physical property. The key quantitative
physical properties of decanenitrile are summarized in the tables below, providing a
consolidated reference for laboratory and industrial applications.

Table 1: General and Molar Properties of Decanenitrile
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Property Value Reference(s)
Molecular Formula C1oH1oN [3114]
Molecular Weight 153.26 g/mol [3]
Exact Mass 153.1517 g/mol [5]
Molar Volume 189.22 cm3/mol [51[6]

Table 2: Thermal Properties of Decanenitrile
Property Value Reference(s)
Melting Point -18°C to -15°C 517181191
Boiling Point 241°C to 243°C [3151[71[8]
Flash Point 91.67°C to 97°C [2]

Table 3: Optical and Density Properties of Decanenitrile
Property Value Reference(s)

) 0.81 g/cm?3 to 0.828 g/cm3 at

Density [51[71I8]

20°C

Refractive Index

1.428 to 1.432 at 20°C

[5]

Table 4: Solubility and Partitioning Properties of Decanenitrile

Property

Value

Reference(s)

Water Solubility

Slightly soluble to insoluble

[1]5]

Solubility in Organic Solvents

Soluble in ethanol, ether, and

oils

[1]5]

logP (Octanol-Water Partition

Coefficient)

3.65t03.78

[5]
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Table 5: Vapor Pressure of Decanenitrile

Property Value Reference(s)

Vapor Pressure 0.0325 mmHg at 25°C [518]

Experimental Protocols for Property Determination

The following sections detail the standard experimental methodologies that are typically
employed to determine the key physical properties of organic liquids like decanenitrile.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common laboratory method for determining the boiling
point of an organic liquid is the distillation method.[10]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., a heating mantle).

e Procedure:

o A sample of the liquid is placed in the distillation flask along with a few boiling chips to
ensure smooth boiling.

o The flask is heated, and the liquid is brought to a boil.

o The vapor rises, passes into the condenser, where it is cooled and condenses back into a
liquid, which is then collected in the receiving flask.

o The thermometer is placed in the neck of the distillation flask such that the top of the bulb
is level with the side arm leading to the condenser.

o The temperature at which the liquid-vapor equilibrium is established, indicated by a
constant temperature reading on the thermometer as the liquid distills, is recorded as the
boiling point.[8]
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2. Determination of Melting Point

For substances that are solid at or near room temperature, the melting point is a crucial
indicator of purity. While decanenitrile is a liquid at room temperature, its melting point is
determined for characterization and to understand its behavior at lower temperatures. A
common method is the capillary tube method.[11]

o Apparatus: A melting point apparatus (such as a Thiele tube or a digital melting point device),
a thermometer, and a sealed capillary tube.

e Procedure:

[e]

A small, powdered sample of the solidified compound is packed into a capillary tube.

o The capillary tube is attached to a thermometer or placed in the heating block of a melting
point apparatus.

o The sample is heated slowly and uniformly.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range. For a pure compound, this range is typically narrow.[2]

3. Determination of Density

The density of a liquid is its mass per unit volume. It is a fundamental physical property that is
temperature-dependent. The most straightforward method for determining the density of a
liquid is by using a pycnometer or by direct mass and volume measurements.[6]

o Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), an
analytical balance, and a graduated cylinder.

e Procedure (using a pycnometer):

o The mass of the clean, dry pycnometer is accurately measured.
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o The pycnometer is filled with the liquid, ensuring no air bubbles are trapped, and the
excess liquid is removed.

o The mass of the pycnometer filled with the liquid is measured.

o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.[6]

e Procedure (using a graduated cylinder):

[e]

The mass of an empty, dry graduated cylinder is measured.

o

A known volume of the liquid is added to the graduated cylinder.

[¢]

The total mass of the graduated cylinder and the liquid is measured.

[¢]

The mass of the liquid is calculated.

o The density is calculated by dividing the mass of the liquid by the measured volume.[12]

4. Determination of Refractive Index

The refractive index of a liquid is a dimensionless number that describes how light propagates
through it. It is a characteristic property that is dependent on temperature and the wavelength
of light used. An Abbe refractometer is a common instrument for this measurement.[7]

o Apparatus: An Abbe refractometer, a light source (often built into the instrument), and a
constant temperature water bath.

e Procedure:

o Afew drops of the liquid sample are placed on the prism of the refractometer.

o The prism is closed, and the light source is activated.
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o The user looks through the eyepiece and adjusts the controls until the boundary line
between the light and dark regions is sharp and centered in the crosshairs.

o The refractive index is read directly from the instrument's scale.

o The temperature at which the measurement is made should be controlled and recorded,
as the refractive index is temperature-sensitive.

Visualizing Key Relationships of Decanenitrile's
Physical Properties

While decanenitrile is not involved in biological signaling pathways, its physical properties are
logically interconnected and determine its suitability for various applications. The following
diagram illustrates these relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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